Cas no 919106-11-9 (3-Azabicyclo[3.1.0]hexane, 3-(phenylmethyl)-1-(3-pyridinyl)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane, 3-(phenylmethyl)-1-(3-pyridinyl)-
• CAS No: 919106-11-9
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 766240
• PubChem ID: 15951736
• Update Time: 2025-04-19

3-Azabicyclo[3.1.0]hexane, 3-(phenylmethyl)-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 3-(phenylmethyl)-1-(3-pyridinyl)-
• 3-benzyl-1-pyridin-3-yl-3-azabicyclo[3.1.0]hexane
• 3-benzyl-1-(pyridin-3-yl)-3-azabicyclo[3.1.0]hexane
• DTXSID50580322
• SCHEMBL5292680
• 919106-11-9

• Inchi： 1S/C17H18N2/c1-2-5-14(6-3-1)11-19-12-16-9-17(16,13-19)15-7-4-8-18-10-15/h1-8,10,16H,9,11-13H2
• InChI Key： RIPPPPSXGDARMF-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CC2(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 250.146998583g/mol
• Monoisotopic Mass: 250.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 16.1Ų